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molecular formula C6H4BrNO2 B027431 6-Bromonicotinic acid CAS No. 6311-35-9

6-Bromonicotinic acid

Cat. No. B027431
CAS RN: 6311-35-9
M. Wt: 202.01 g/mol
InChI Key: JDJBRMNTXORYEN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07557121B2

Procedure details

N,N′-Carbonyldiimidazole (1 g, 6.17 mmol) was added to a solution of 6-bromonicotinic acid (1 g, 4.95 mmol) in dimethylsulfoxide (4.16 mL) and the mixture was stirred for 24 hours. Dimethylamine (40% in water, 8.3 mL, 37 mmol) was then added and the mixture was stirred for a further 18 hours. The reaction mixture was then diluted with dichloromethane (20 mL) and washed with water (10 mL). The organic layer was dried over sodium sulphate and concentrated in vacuo. The residue was purified by column chromatography on silica gel, eluting with ethyl acetate to afford the title compound in 46% yield, 520 mg.
[Compound]
Name
N,N′-Carbonyldiimidazole
Quantity
1 g
Type
reactant
Reaction Step One
Name
6-bromonicotinic acid
Quantity
1 g
Type
reactant
Reaction Step One
Name
dimethylsulfoxide
Quantity
4.16 mL
Type
solvent
Reaction Step One
Name
Dimethylamine
Quantity
8.3 mL
Type
reactant
Reaction Step Two
Name
dichloromethane
Quantity
20 mL
Type
solvent
Reaction Step Three
Name
title compound
Yield
46%

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:10]=[CH:9][C:5]([C:6](O)=[O:7])=[CH:4][N:3]=1.[CH3:11][NH:12][CH3:13]>CS(C)=O.ClCCl>[Br:1][C:2]1[CH:10]=[CH:9][C:5]([C:6]([N:12]([CH3:13])[CH3:11])=[O:7])=[CH:4][N:3]=1

Inputs

Step One
[Compound]
Name
N,N′-Carbonyldiimidazole
Quantity
1 g
Type
reactant
Smiles
Name
6-bromonicotinic acid
Quantity
1 g
Type
reactant
Smiles
BrC1=NC=C(C(=O)O)C=C1
Name
dimethylsulfoxide
Quantity
4.16 mL
Type
solvent
Smiles
CS(=O)C
Step Two
Name
Dimethylamine
Quantity
8.3 mL
Type
reactant
Smiles
CNC
Step Three
Name
dichloromethane
Quantity
20 mL
Type
solvent
Smiles
ClCCl

Conditions

Stirring
Type
CUSTOM
Details
the mixture was stirred for 24 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

STIRRING
Type
STIRRING
Details
the mixture was stirred for a further 18 hours
Duration
18 h
WASH
Type
WASH
Details
washed with water (10 mL)
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic layer was dried over sodium sulphate
CONCENTRATION
Type
CONCENTRATION
Details
concentrated in vacuo
CUSTOM
Type
CUSTOM
Details
The residue was purified by column chromatography on silica gel
WASH
Type
WASH
Details
eluting with ethyl acetate

Outcomes

Product
Details
Reaction Time
 24 h
Name
title compound
Type
product
Smiles
BrC1=NC=C(C(=O)N(C)C)C=C1
Measurements
Type Value Analysis
YIELD: PERCENTYIELD 46%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.